N-(5-(N-(4-acetamidophenyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide

• IUPAC Name: N-[5-[(4-acetamidophenyl)sulfamoyl]-2-methoxyphenyl]-2-methylbenzamide
• InChI: InChI=1S/C23H23N3O5S/c1-15-6-4-5-7-20(15)23(28)25-21-14-19(12-13-22(21)31-3)32(29,30)26-18-10-8-17(9-11-18)24-16(2)27/h4-14,26H,1-3H3,(H,24,27)(H,25,28)
• InChI Key: PCSOEBABROMTLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)S(=O)(=O)NC3=CC=C(C=C3)NC(=O)C)OC
• Molecular Formula: C23H23N3O5S
• Molecular Weight: 453.5 g/mol

Description

N-(5-(N-(4-acetamidophenyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide, commonly known as AMMS, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AMMS belongs to the class of sulfonamide compounds and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of AMMS involves the inhibition of carbonic anhydrase IX (CAIX), which is overexpressed in various cancer cells. CAIX plays a crucial role in the acidification of the tumor microenvironment, which promotes tumor growth and metastasis. By inhibiting CAIX, AMMS disrupts the tumor microenvironment, leading to the inhibition of tumor growth.
Biochemical and Physiological Effects:
AMMS has been found to exhibit various biochemical and physiological effects, including the inhibition of angiogenesis, induction of apoptosis, and inhibition of cell migration and invasion. Additionally, AMMS has also been found to modulate the immune response, leading to the activation of immune cells and the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMMS in lab experiments is its high potency and specificity towards CAIX, which makes it an ideal candidate for studying the role of CAIX in cancer. However, one of the limitations of using AMMS is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on AMMS, including the development of more potent and water-soluble analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action in greater detail. Additionally, the combination of AMMS with other chemotherapeutic agents may also be explored to enhance its efficacy in cancer treatment.

Synthesis Methods

The synthesis of AMMS involves the reaction of 2-Methylbenzoic acid with thionyl chloride to form 2-Methylbenzoyl chloride. This intermediate is then reacted with 5-Amino-2-methoxybenzoic acid to form N-(5-(2-methoxy-5-(2-methylbenzamido)benzamido)-4-acetamidophenyl)sulfonamide, which is further treated with sodium hydroxide to obtain AMMS.

Scientific Research Applications

AMMS has been extensively studied for its potential therapeutic applications, especially in the treatment of cancer. It has been found to exhibit anti-proliferative activity against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, AMMS has also been found to inhibit the growth of tumor cells in animal models.